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Compound of Interest

Compound Name: 800CW NHS ester

Cat. No.: B8823005

Essential Safety and Handling Guide for 800CW
NHS Ester

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 800CW N-hydroxysuccinimide
(NHS) ester. Adherence to these procedures is vital for ensuring laboratory safety and
maintaining the integrity of the product.

Product Identification and Properties

800CW NHS ester is a near-infrared, water-soluble fluorescent dye that is reactive toward
primary amines. It is widely used for labeling proteins, antibodies, and other biomolecules.
While a Safety Data Sheet (SDS) for a similar product indicates it is not classified as a
hazardous substance, standard laboratory precautions should always be observed.[1]

Table 1: Physical and Chemical Properties of 800CW NHS Ester
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Property Value Source
Molecular Formula CsoHs4N3Naz017Sa [2][3]
Molecular Weight ~1166.20 g/mol [2][4]

Excitation Maximum (Aex)

773-774 nm (in PBS)

Emission Maximum (Aem)

789-792 nm (in PBS)

Appearance

Lyophilized solid

Solubility

Water, DMSO, DMF

Personal Protective Equipment (PPE)

Although not formally classified as hazardous, direct contact with 800CW NHS ester and its
solutions should be avoided. The following PPE is mandatory when handling this compound:

e Gloves: Nitrile or neoprene gloves are required to prevent skin contact. Given the use of

organic solvents like DMSO or DMF for reconstitution, ensure the chosen gloves are

resistant to these chemicals.

o Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z87.1

standard are essential to protect the eyes from splashes of the powder or its solutions.

» Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling and Storage

800CW NHS ester is highly sensitive to moisture and light. Proper handling and storage are

critical to prevent its degradation.

o Storage of Lyophilized Powder: Store the vial at -20°C in a desiccated, dark environment.

The undissolved dye can be stored for up to one year under these conditions.

e Reconstitution:

o Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.
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o Reconstitute the dye in an anhydrous, amine-free organic solvent such as dimethyl
sulfoxide (DMSO) or dimethylformamide (DMF). Do not use aqueous buffers for
reconstitution as the NHS ester will rapidly hydrolyze.

o Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles.

o Storage of Solutions: Dye prepared in DMSO can be stored at -20°C for up to two weeks,
protected from light and moisture. Any dye solubilized in water or aqueous buffer must be
used immediately and the remainder discarded.

Experimental Protocol: Antibody Labeling

This protocol provides a general procedure for labeling an 1gG antibody with 800CW NHS
ester. Optimization may be required for different proteins.

Materials:

800CW NHS ester

Antibody (in an amine-free buffer, e.g., PBS)

Anhydrous DMSO

Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., size-exclusion chromatography)
Procedure:

o Prepare the Antibody: Adjust the antibody concentration to 2-5 mg/mL in the Reaction Buffer.
Ensure the buffer is free of primary amines like Tris.

o Prepare the Dye Solution: Immediately before use, dissolve a small amount of 800CW NHS
ester in anhydrous DMSO to a concentration of 10 mg/mL.

e Labeling Reaction:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8823005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Add the calculated amount of the dye solution to the antibody solution while gently
vortexing. A common starting point is a 5-10 fold molar excess of dye to antibody.

o Incubate the reaction for 1-2 hours at room temperature in the dark.

 Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion

chromatography column or dialysis.

o Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the conjugate at 280 nm (for the protein) and ~774 nm (for the dye).

Disposal Plan

e Unused Reagent: Unwanted 800CW NHS ester in its solid form or dissolved in an organic
solvent should be disposed of as chemical waste through your institution's Environmental
Health and Safety (EHS) office.

o Agueous Waste: While some dilute, non-mutagenic fluorescent dye solutions may be eligible
for drain disposal, it is best practice to collect all aqueous waste containing the dye and
unreacted NHS ester for EHS pickup.

o Contaminated Materials: Gloves, pipette tips, and other disposable materials contaminated
with the dye should be placed in a designated solid chemical waste container.

Visual Guides

The following diagrams illustrate the key workflows and chemical principles for handling
800CW NHS ester.
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Caption: Safe handling workflow for 800CW NHS ester from receipt to disposal.

Reactants

Protein-NHz
(e.g., Lysine residue)

/

/

800CW NHS Ester

800CW-Protein Conjugate
(Stable Amide Bond)

Click to download full resolution via product page

Caption: Reaction of 800CW NHS ester with a primary amine on a protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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